Cas no 59663-42-2 (Ethanol, 2-[[5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3-yl]propylamino]-)

• Product Name: Ethanol, 2-[[5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3-yl]propylamino]-
• CAS No: 59663-42-2
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 337878
• PubChem ID: 127261186
• Update Time: 2025-04-19

Ethanol, 2-[[5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3-yl]propylamino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3-yl]propylamino]-
• 2-[3-[5,6-bis(4-methoxyphenyl)-1,2,4-triazin-3-yl]propylamino]ethanol
• 59663-42-2
• 2-((5,6-Bis(4-methoxyphenyl)-1,2,4-triazin-3-yl)(propyl)amino)ethanol

• Inchi： 1S/C22H26N4O3/c1-4-13-26(14-15-27)22-23-20(16-5-9-18(28-2)10-6-16)21(24-25-22)17-7-11-19(29-3)12-8-17/h5-12,27H,4,13-15H2,1-3H3
• InChI Key： QBDVMWGYROZVPQ-UHFFFAOYSA-N
• SMILES： OCCN(C1N=NC(C2C=CC(=CC=2)OC)=C(C2C=CC(=CC=2)OC)N=1)CCC

Computed Properties

• Exact Mass: 394.20068
• Monoisotopic Mass: 394.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 89.39